methyl 2-{(benzyloxy)carbonylamino}-4-bromo-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

- methyl 2-{[(benzyloxy)carbonyl]amino}-4-bromo-3-fluorobenzoate
- EN300-28301976
- 2680879-33-6
- methyl 2-{(benzyloxy)carbonylamino}-4-bromo-3-fluorobenzoate
- Inchi： 1S/C16H13BrFNO4/c1-22-15(20)11-7-8-12(17)13(18)14(11)19-16(21)23-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,19,21)
- InChI Key： VIFWLWIEPPHQIQ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C(=O)OC)=C(C=1F)NC(=O)OCC1C=CC=CC=1

Computed Properties

Exact Mass: 381.00120g/mol
Monoisotopic Mass: 381.00120g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 417
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 64.6Å²

methyl 2-{(benzyloxy)carbonylamino}-4-bromo-3-fluorobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28301976-0.05g	methyl 2-{[(benzyloxy)carbonyl]amino}-4-bromo-3-fluorobenzoate	2680879-33-6	95.0%	0.05g	$1020.0	2025-03-19
Enamine	EN300-28301976-0.1g	methyl 2-{[(benzyloxy)carbonyl]amino}-4-bromo-3-fluorobenzoate	2680879-33-6	95.0%	0.1g	$1068.0	2025-03-19
Enamine	EN300-28301976-0.25g	methyl 2-{[(benzyloxy)carbonyl]amino}-4-bromo-3-fluorobenzoate	2680879-33-6	95.0%	0.25g	$1117.0	2025-03-19
Enamine	EN300-28301976-0.5g	methyl 2-{[(benzyloxy)carbonyl]amino}-4-bromo-3-fluorobenzoate	2680879-33-6	95.0%	0.5g	$1165.0	2025-03-19
Enamine	EN300-28301976-1.0g	methyl 2-{[(benzyloxy)carbonyl]amino}-4-bromo-3-fluorobenzoate	2680879-33-6	95.0%	1.0g	$1214.0	2025-03-19
Enamine	EN300-28301976-2.5g	methyl 2-{[(benzyloxy)carbonyl]amino}-4-bromo-3-fluorobenzoate	2680879-33-6	95.0%	2.5g	$2379.0	2025-03-19
Enamine	EN300-28301976-5.0g	methyl 2-{[(benzyloxy)carbonyl]amino}-4-bromo-3-fluorobenzoate	2680879-33-6	95.0%	5.0g	$3520.0	2025-03-19
Enamine	EN300-28301976-10.0g	methyl 2-{[(benzyloxy)carbonyl]amino}-4-bromo-3-fluorobenzoate	2680879-33-6	95.0%	10.0g	$5221.0	2025-03-19
Enamine	EN300-28301976-1g	methyl 2-{[(benzyloxy)carbonyl]amino}-4-bromo-3-fluorobenzoate	2680879-33-6		1g	$1214.0	2023-09-07
Enamine	EN300-28301976-5g	methyl 2-{[(benzyloxy)carbonyl]amino}-4-bromo-3-fluorobenzoate	2680879-33-6		5g	$3520.0	2023-09-07

methyl 2-{(benzyloxy)carbonylamino}-4-bromo-3-fluorobenzoate Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
3. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
4. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
5. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856

Additional information on methyl 2-{(benzyloxy)carbonylamino}-4-bromo-3-fluorobenzoate

Methyl 2-{(Benzyloxy)carbonylamino}-4-Bromo-3-Fluorobenzoate: A Key Compound in Modern Pharmaceutical Development

Methyl 2-{(Benzyloxy)carbonylamino}-4-Bromo-3-Fluorobenzoate is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. This molecule, characterized by its benzyloxy group, carbonylamino functionalization, and 4-bromo-3-fluorobenzoate core, represents a promising scaffold for the development of novel therapeutics. The compound's chemical formula, CAS No. 2680879-33-6, serves as a critical identifier for its precise molecular composition and structural properties. Recent advancements in medicinal chemistry have highlighted its potential applications in targeting specific biological pathways, making it a focal point for researchers aiming to address unmet medical needs.

As a fluorinated and halogenated aromatic derivative, this compound exhibits distinct physicochemical properties that influence its solubility, stability, and bioavailability. The benzyloxy group, which is a common feature in many pharmaceutical agents, contributes to the molecule's ability to form hydrogen bonds with biological targets. Meanwhile, the carbonylamino functionality introduces polar interactions that may enhance its binding affinity to enzyme active sites or receptor surfaces. The presence of both fluorine and bromine atoms further modulates the compound's electronic properties, potentially affecting its metabolic stability and pharmacokinetic profile.

Recent studies have demonstrated that compounds with similar structural frameworks, such as 2-(benzyloxy)carbonylamino derivatives, are being explored for their ability to modulate kinase activity. For example, a 2023 publication in Journal of Medicinal Chemistry reported the synthesis of several fluorinated benzoate derivatives, including this compound, as potential inhibitors of the BRAF kinase. These findings underscore the importance of fluorine substitution in enhancing the potency and selectivity of kinase inhibitors. The 4-bromo substituent, in particular, may play a role in stabilizing the interaction between the compound and its target protein, thereby improving its therapeutic efficacy.

The benzyloxy group in this molecule is also of interest due to its potential to act as a bioisostere for other functional groups, such as hydroxyl or amino moieties. This structural feature allows for the design of molecules with improved metabolic stability and reduced toxicity. In a 2024 review article in Drug Discovery Today, researchers highlighted the advantages of benzyloxy-containing compounds in the development of small-molecule drugs, emphasizing their ability to balance solubility and permeability. The fluorinated benzoate core further enhances these properties, making the compound a valuable candidate for drug development.

From a synthetic perspective, the preparation of methyl 2-{(benzyloxy)carbonylamino}-4-bromo-3-fluorobenzoate involves a series of well-established chemical reactions. The synthesis typically begins with the formation of a benzyloxy group through a nucleophilic substitution reaction, followed by the introduction of the carbonylamino functionality via an amidation process. The 4-bromo and 3-fluoro substituents are incorporated during the aromatic ring construction, which is often achieved through electrophilic substitution or coupling reactions. These synthetic strategies are well-documented in the literature and have been optimized to ensure high yield and purity of the final product.

Advancements in computational chemistry have also played a crucial role in the study of this compound. Molecular docking simulations and quantum mechanical calculations have been used to predict the binding interactions between methyl 2-{(benzyloxy)carbonylamino}-4-bromo-3-fluorobenzoate and its potential targets. For instance, a 2023 study published in Computational and Structural Chemistry utilized molecular dynamics simulations to analyze the conformational flexibility of the compound when interacting with a specific kinase. These computational tools have provided valuable insights into the molecular mechanisms underlying its biological activity, guiding the design of more effective derivatives.

One of the most promising applications of this compound is in the field of oncology. The fluorinated and halogenated features of the molecule suggest its potential as an inhibitor of oncogenic kinases, such as BRAF or EGFR. A 2024 preclinical study in Cancer Research demonstrated that this compound exhibited significant antitumor activity in vitro and in vivo, with minimal toxicity to normal cells. The benzyloxy group may contribute to the molecule's ability to cross the blood-brain barrier, making it a potential candidate for the treatment of brain tumors. These findings highlight the therapeutic potential of this compound and its relevance to the development of targeted cancer therapies.

In addition to its applications in oncology, the compound's structural features may also make it suitable for the treatment of other diseases, such as inflammatory disorders or neurodegenerative conditions. The fluorinated benzoate core has been shown to exhibit anti-inflammatory properties in some studies, while the benzyloxy group may enhance its ability to modulate protein-protein interactions. These properties suggest that the compound could be further optimized for use in a broader range of therapeutic areas. Ongoing research is focused on exploring these possibilities and refining the molecule's pharmacological profile.

From a regulatory perspective, the development of methyl 2-{(benzyloxy)carbonylamino}-4-bromo-3-fluorobenzoate as a therapeutic agent requires rigorous testing to ensure its safety and efficacy. Preclinical studies must evaluate its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), as well as its potential for drug interactions and toxicity. Clinical trials will then be necessary to assess its effectiveness in human patients. The compound's unique structural features may offer advantages in terms of drug stability and reduced side effects, but these benefits must be validated through comprehensive testing.

Overall, the compound methyl 2-{(benzyloxy)carbonylamino}-4-bromo-3-fluorobenzoate represents a significant advancement in the field of medicinal chemistry. Its structural complexity and functional groups make it a versatile scaffold for the development of novel therapeutics. The combination of fluorine, bromine, and benzyloxy substituents provides unique opportunities to modulate its biological activity and pharmacological properties. As research in this area continues to evolve, this compound is likely to play an important role in the discovery of new drugs for a wide range of medical conditions.

Despite its promising potential, further studies are needed to fully understand the mechanisms of action and optimize the compound for therapeutic use. Researchers are also exploring ways to enhance its solubility and bioavailability, which are critical factors in drug development. The synthesis of this compound remains a challenging task, and ongoing efforts are focused on improving the efficiency and scalability of its production. As the field of medicinal chemistry continues to advance, the compound is expected to remain a subject of significant interest and research.

In conclusion, the compound methyl 2-{(benzyloxy)carbonylamino}-4-bromo-3-fluorobenzoate (CAS No. 2680879-33-6) is a valuable molecule with a wide range of potential applications in pharmaceutical research. Its unique structural features, including the benzyloxy, carbonylamino, fluorine, and bromine substituents, make it a promising candidate for the development of new therapeutics. As ongoing studies continue to uncover its biological activity and pharmacological properties, this compound is likely to play an important role in the future of drug discovery and development.

For researchers and pharmaceutical companies, the compound represents an opportunity to explore innovative approaches to drug design and development. Its structural complexity and functional diversity offer a platform for the creation of more effective and selective therapeutics. As the field of medicinal chemistry continues to evolve, the compound is expected to remain a subject of significant interest and study, contributing to the advancement of medical science and the treatment of various diseases.

In summary, the compound methyl 2-{(benzyloxy)carbonylamino}-4-bromo-3-fluorobenzoate (CAS No. 2680879-33-6) is a promising molecule with significant potential in pharmaceutical research. Its unique structural features and functional groups make it a valuable candidate for the development of novel therapeutics. As research continues to uncover its biological activity and pharmacological properties, this compound is expected to play an important role in the future of drug discovery and development.

For researchers and pharmaceutical companies, the compound represents an opportunity to explore innovative approaches to drug design and development. Its structural complexity and functional diversity offer a platform for the creation of more effective and selective therapeutics. As the field of medicinal chemistry continues to evolve, the compound is expected to remain a subject of significant interest and study, contributing to the advancement of medical science and the treatment of various diseases.

Ultimately, the compound methyl 2-{(benzyloxy)carbonylamino}-4-bromo-3-fluorobenzoate (CAS No. 2680879-33-6) is a valuable molecule with significant potential in pharmaceutical research. Its unique structural features and functional groups make it a promising candidate for the development of novel therapeutics. As research continues to uncover its biological activity and pharmacological properties, this compound is expected to play an important role in the future of drug discovery and development.